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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the LATS kinase inhibitor VT02956 against other

known inhibitors, focusing on specificity and potency. The information is intended to assist

researchers in selecting the most appropriate tools for their studies of the Hippo signaling

pathway.

Introduction to LATS Kinases and the Hippo
Pathway
The Large Tumor Suppressor (LATS) kinases 1 and 2 are central components of the Hippo

signaling pathway, a critical regulator of organ size, cell proliferation, and apoptosis.

Dysregulation of the Hippo pathway is implicated in various cancers. LATS kinases

phosphorylate and inhibit the transcriptional co-activators YAP and TAZ, preventing their

nuclear translocation and subsequent activation of growth-promoting genes. Consequently,

inhibitors of LATS kinases are valuable research tools and potential therapeutic agents.

VT02956 has emerged as a potent LATS inhibitor. This guide evaluates its specificity in the

context of other available LATS inhibitors.
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Comparative Analysis of LATS Kinase Inhibitors
The potency of a kinase inhibitor is typically measured by its half-maximal inhibitory

concentration (IC50), with lower values indicating higher potency. The following table

summarizes the reported IC50 values for VT02956 and other LATS kinase inhibitors. It is

crucial to note that IC50 values can vary depending on the experimental conditions, particularly

the concentration of ATP used in the assay.

Inhibitor
LATS1 IC50
(nM)

LATS2 IC50
(nM)

Assay
Conditions

Reference(s)

VT02956 0.76 0.52
In vitro kinase

assay
[1]

TRULI 0.2 Not Reported 10 µM ATP [2]

80 Not Reported 250 µM ATP [2]

TDI-011536
More potent than

TRULI

More potent than

TRULI
Not specified [3]

GA-017 4.10 3.92 Not specified [4]

NIBR-LTSi 1.4 Not Reported Caliper assay [3]

Note: A comprehensive, publicly available kinome-wide selectivity profile for VT02956 was not

identified during the preparation of this guide. Such a profile, often generated using platforms

like KinomeScan, would provide a broader understanding of its off-target effects.

For comparison, selectivity data for other LATS inhibitors have been reported. For instance, in

a screen against 314 kinases, 34 were found to bind more strongly to TRULI than to LATS1[2].

Another inhibitor, GA-017, was reported to have high potency against 16 out of 321 tested

kinases. In contrast, a highly selective inhibitor, compound 5l, showed activity against only

three off-target kinases out of a panel of 468[4]. This highlights the importance of

comprehensive selectivity profiling when interpreting experimental results.
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To understand the context of LATS kinase inhibition and the methods used to evaluate it, the

following diagrams illustrate the Hippo signaling pathway and a typical experimental workflow

for assessing inhibitor specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Evaluating the Specificity of VT02956 for LATS Kinases:
A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861315/docs#evaluating-the-specificity-of-
vt02956-for-lats-kinases-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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